Cas no 104124-73-4 (1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis-)

1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis- structure
104124-73-4 structure
Product Name:1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis-
CAS No:104124-73-4
MF:C21H19ClN2
MW:334.841964006424
CID:1147462
Update Time:2024-07-27

1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,5-Benzodiazepine,2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis-
    • 1H-1,5-Benzodiazepine, 2-(3-chlorophenyl)-2,3,4,5-tetrahydro-4-phenyl-, cis- (9CI)
    • Inchi: 1S/C21H19ClN2/c22-17-10-6-9-16(13-17)21-14-20(15-7-2-1-3-8-15)23-18-11-4-5-12-19(18)24-21/h1-13,20-21,23-24H,14H2/t20-,21+/m1/s1
    • InChI Key: NIPOHCRFPMOTPC-RTWAWAEBSA-N
    • SMILES: N1C2=CC=CC=C2N[C@@H](C2=CC=CC=C2)C[C@H]1C1=CC=CC(Cl)=C1

Computed Properties

  • Exact Mass: 334.12387

Experimental Properties

  • Density: 1.169±0.06 g/cm3(Predicted)
  • Boiling Point: 522.3±50.0 °C(Predicted)
  • PSA: 24.06
  • pka: 7.33±0.60(Predicted)

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